N-(3,4-dimethylphenyl)-2-(2,5-dioxo-4-(p-tolyl)-3,4-dihydrofuro[3,4-d]pyrimidin-1(2H,5H,7H)-yl)acetamide

• IUPAC Name: N-(3,4-dimethylphenyl)-2-[4-(4-methylphenyl)-2,5-dioxo-4,7-dihydro-3H-furo[3,4-d]pyrimidin-1-yl]acetamide
• InChI: InChI=1S/C23H23N3O4/c1-13-4-7-16(8-5-13)21-20-18(12-30-22(20)28)26(23(29)25-21)11-19(27)24-17-9-6-14(2)15(3)10-17/h4-10,21H,11-12H2,1-3H3,(H,24,27)(H,25,29)
• InChI Key: GMWBLHGCFSJQJV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2C3=C(COC3=O)N(C(=O)N2)CC(=O)NC4=CC(=C(C=C4)C)C
• Molecular Formula: C23H23N3O4
• Molecular Weight: 405.4 g/mol

Description

N-(3,4-dimethylphenyl)-2-(2,5-dioxo-4-(p-tolyl)-3,4-dihydrofuro[3,4-d]pyrimidin-1(2H,5H,7H)-yl)acetamide is a useful research compound. Its molecular formula is C23H23N3O4 and its molecular weight is 405.454. The purity is usually 95%.
BenchChem offers high-quality N-(3,4-dimethylphenyl)-2-(2,5-dioxo-4-(p-tolyl)-3,4-dihydrofuro[3,4-d]pyrimidin-1(2H,5H,7H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3,4-dimethylphenyl)-2-(2,5-dioxo-4-(p-tolyl)-3,4-dihydrofuro[3,4-d]pyrimidin-1(2H,5H,7H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Compound Synthesis and Structural Analysis

• Heterocyclic-Derivatives of Guanidine Formation : The study by Banfield, Fallon, and Gatehouse (1987) details the synthesis of heterocyclic derivatives of guanidine, proposing structures based on crystal structure analysis. This work emphasizes the importance of structural determination in the development of novel compounds for various applications Banfield, Fallon, & Gatehouse, 1987.

Radioligand Imaging

• Radiosynthesis of [18F]PBR111 : Dollé et al. (2008) report on the synthesis of a selective radioligand for imaging the translocator protein (18 kDa) with PET, highlighting the application of heterocyclic compounds in diagnostic imaging and their potential in tracing biological processes in vivo Dollé et al., 2008.

Antimicrobial and Cytotoxic Activity

• Solvent-Free Synthesis of Pyrazole Derivatives : Aggarwal et al. (2014) describe a quick, solvent-free synthesis of 1-(4′,6′-dimethylpyrimidin-2′-yl)-5-amino-4H-3-arylpyrazoles and their derivatives, showcasing the potential of these compounds in antibacterial and cytotoxic applications Aggarwal et al., 2014.

Antitumor Activity and Molecular Docking

• Novel Pyrazolo[1,5-a]pyrimidines as TSPO Ligands : Damont et al. (2015) synthesized and evaluated a series of novel pyrazolo[1,5-a]pyrimidines for their binding potential to the translocator protein 18 kDa (TSPO), an early biomarker of neuroinflammatory processes. This study exemplifies the intersection of synthetic chemistry and biological evaluation in developing therapeutic agents Damont et al., 2015.